Cas no 187152-05-2 (1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI))

1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI) structure
187152-05-2 structure
Product Name:1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI)
CAS No:187152-05-2
MF:C8H5NO2
MW:147.130801916122
CID:114975
PubChem ID:22112548
Update Time:2025-04-18

1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (E)- (9CI)
    • 1,4-Cyclohexadiene-1-carbonitrile,3-(hydroxymethylene)-6-oxo-, (3E)-
    • MFCD16999751
    • 1,4-Cyclohexadiene-1-carbonitrile, 3-(hydroxymethylene)-6-oxo-, (Z)- (9CI)
    • DTXSID50622514
    • Benzonitrile,5-formyl-2-hydroxy-
    • A920292
    • AKOS024049145
    • MB25655
    • CS-13170
    • 187151-99-1
    • SY316629
    • 187152-05-2
    • 5-FORMYL-2-HYDROXYBENZONITRILE
    • YCA28979
    • 73289-79-9
    • SCHEMBL1515823
    • PWQHSYDCGDVARU-UHFFFAOYSA-N
    • CS-B1369
    • 3-Cyano-4-hydroxybenzaldehyde
    • Inchi: 1S/C8H5NO2/c9-4-7-3-6(5-10)1-2-8(7)11/h1-3,5,11H
    • InChI Key: PWQHSYDCGDVARU-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C=O)=CC=1C#N

Computed Properties

  • Exact Mass: 147.03205
  • Monoisotopic Mass: 147.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.1A^2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 61.09
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